Cas no 39714-33-5 (2,4-Dichloro-N-methylpyrimidine-5-carboxamide)

• Product Name: 2,4-Dichloro-N-methylpyrimidine-5-carboxamide
• CAS No: 39714-33-5
• MF: C₆H₅Cl₂N₃O
• MW: 206.029398679733
• CID: 4713822
• Update Time: 2025-05-24

2,4-Dichloro-N-methylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-methylpyrimidine-5-carboxamide
• WAXKQXKSAGCYMT-UHFFFAOYSA-N
• 2,4-Dichloro-N-methylpyrimidine-5-carboxamide

• Inchi： 1S/C6H5Cl2N3O/c1-9-5(12)3-2-10-6(8)11-4(3)7/h2H,1H3,(H,9,12)
• InChI Key： WAXKQXKSAGCYMT-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,4-Dichloro-N-methylpyrimidine-5-carboxamide

2,4-Dichloro-N-methylpyrimidine-5-carboxamide (CAS No. 39714-33-5): A Comprehensive Overview

2,4-Dichloro-N-methylpyrimidine-5-carboxamide (CAS No. 39714-33-5) is a versatile organic compound that has garnered significant attention in various fields due to its unique chemical properties and potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The CAS No. 39714-33-5 identifier uniquely distinguishes this compound within the chemical registry system, ensuring clarity and precision in scientific communication.

The molecular structure of 2,4-dichloro-N-methylpyrimidine-5-carboxamide consists of a pyrimidine ring with two chlorine atoms at the 2 and 4 positions and an N-methylcarboxamide group at the 5 position. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical reactions and applications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

One of the most promising areas of research involving 2,4-dichloro-N-methylpyrimidine-5-carboxamide is its application in medicinal chemistry. Scientists have explored its ability to act as a precursor for constructing heterocyclic compounds with potent biological activities. For instance, researchers have successfully synthesized derivatives of this compound that exhibit anti-cancer properties by targeting specific enzymes involved in cell proliferation. These findings underscore the importance of CAS No. 39714-33-5 as a key intermediate in drug discovery pipelines.

In addition to its role in pharmaceuticals, 2,4-dichloro-N-methylpyrimidine-5-carboxamide has also been investigated for its potential in agrochemicals. Studies have demonstrated that certain derivatives of this compound possess insecticidal and fungicidal activities, making them valuable candidates for pest control solutions. The ability to modify the substituents on the pyrimidine ring allows for fine-tuning of these properties, enabling the development of more effective and environmentally friendly agrochemicals.

The synthesis of 2,4-dichloro-N-methylpyrimidine-5-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability as a starting material for further transformations. The stability and reactivity of CAS No. 39714-33-5 under various reaction conditions make it a preferred choice for chemists working on complex molecule constructions.

Recent advancements in computational chemistry have also contributed to our understanding of 2,4-dichloro-N-methylpyrimidine-5-carboxamide's properties. By employing quantum mechanical calculations and molecular modeling techniques, scientists have gained insights into its electronic structure and interaction patterns with biological targets. These computational studies have facilitated the design of more efficient synthetic routes and improved the predictability of bioactivity for its derivatives.

In conclusion, 2,4-dichloro-N-methylpyrimidine-5-carboxamide (CAS No. 39714-33-5) stands out as a significant compound with diverse applications across multiple disciplines. Its role as a building block in drug discovery, agrochemical development, and materials science highlights its importance in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.